Cas no 1564500-64-6 (3-(5-bromopyridin-3-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(5-bromopyridin-3-yl)-2,2-dimethylpropan-1-ol
• CAS No: 1564500-64-6
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5806383
• PubChem ID: 104813118
• Update Time: 2024-01-12

3-(5-bromopyridin-3-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-3-yl)-2,2-dimethylpropan-1-ol
• 1564500-64-6
• EN300-2002485

• Inchi： 1S/C10H14BrNO/c1-10(2,7-13)4-8-3-9(11)6-12-5-8/h3,5-6,13H,4,7H2,1-2H3
• InChI Key： YLPDXJKFCDPZCE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CC(C)(C)CO

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų